Cas no 1806531-84-9 (4-(Difluoromethoxy)-2-nitrophenylpropanal)

• Product Name: 4-(Difluoromethoxy)-2-nitrophenylpropanal
• CAS No: 1806531-84-9
• MF: C₁₀H₉F₂NO₄
• MW: 245.179569959641
• CID: 4961663
• Update Time: 2025-05-19

4-(Difluoromethoxy)-2-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-nitrophenylpropanal

• Inchi： 1S/C10H9F2NO4/c1-6(5-14)8-3-2-7(17-10(11)12)4-9(8)13(15)16/h2-6,10H,1H3
• InChI Key： TVMPATOFWAHPAV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)[N+](=O)[O-])C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on 4-(Difluoromethoxy)-2-nitrophenylpropanal

Professional Introduction to 4-(Difluoromethoxy)-2-nitrophenylpropanal (CAS No. 1806531-84-9)

4-(Difluoromethoxy)-2-nitrophenylpropanal, with the chemical identifier CAS No. 1806531-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a difluoromethoxy substituent and a nitrophenyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 4-(Difluoromethoxy)-2-nitrophenylpropanal consists of a propanal moiety linked to a phenyl ring that is further functionalized with both a nitro group and a difluoromethoxy group. This combination of substituents imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The difluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a popular choice in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. The nitrophenyl group in 4-(Difluoromethoxy)-2-nitrophenylpropanal can serve as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This has led to its incorporation into numerous research programs aimed at discovering new drugs for treating conditions ranging from inflammation to cancer.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. Researchers have leveraged its unique structure to develop complex molecules with tailored properties. For instance, the presence of both the aldehyde and nitro groups allows for diverse functionalization strategies, enabling the synthesis of derivatives with enhanced pharmacological activity. These derivatives have shown promise in preclinical studies, highlighting the potential of 4-(Difluoromethoxy)-2-nitrophenylpropanal as a starting material for drug discovery.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict and optimize the properties of bioactive molecules. The structural features of 4-(Difluoromethoxy)-2-nitrophenylpropanal have been extensively studied using molecular modeling techniques, which have provided insights into its interactions with biological targets. These studies have not only informed the design of more effective drug candidates but also contributed to our understanding of structure-activity relationships in this class of compounds.

Recent research has also explored the role of fluorine-containing compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles, including enhanced bioavailability and reduced metabolic degradation. The difluoromethoxy group in 4-(Difluoromethoxy)-2-nitrophenylpropanal exemplifies this trend, as it has been shown to confer these desirable properties on drug candidates derived from it.

The synthesis of 4-(Difluoromethoxy)-2-nitrophenylpropanal involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both academic research and industrial applications. The development of efficient synthetic routes has also contributed to reducing costs and environmental impact, aligning with broader efforts towards sustainable chemistry.

The applications of 4-(Difluoromethoxy)-2-nitrophenylpropanal extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its unique structural features make it a suitable candidate for developing novel agrochemicals with improved efficacy and environmental safety. Additionally, researchers have explored its potential use in materials science, where its electronic properties could be exploited in the development of advanced materials.

In conclusion, 4-(Difluoromethoxy)-2-nitrophenylpropanal (CAS No. 1806531-84-9) is a versatile and highly functional organic compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the presence of both a nitro group and a difluoromethoxy substituent, make it an invaluable intermediate for synthesizing bioactive molecules. Recent advancements in synthetic chemistry and computational methods have further enhanced its utility, paving the way for new discoveries and applications.